Cas no 2413845-07-3 (2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)-)

• Product Name: 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)-
• CAS No: 2413845-07-3
• MF: C₃₆H₂₈N₂S
• MW: 520.685927391052
• CID: 5039308
• Update Time: 2025-06-14

2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)-

• Inchi： 1S/C36H28N2S/c1-35(2)29-11-7-5-9-23(29)25-15-13-21(17-31(25)35)27-19-33-34(38-39-37-33)20-28(27)22-14-16-26-24-10-6-8-12-30(24)36(3,4)32(26)18-22/h5-20H,1-4H3
• InChI Key： ZQAYTEOGYBXYKP-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C3C=CC4C5=C(C(C)(C)C=4C=3)C=CC=C5)C(C3C=CC4C5=C(C(C)(C)C=4C=3)C=CC=C5)=CC2=NS1

Additional information on 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)-

Recent Advances in the Study of 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- (CAS: 2413845-07-3)

The compound 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- (CAS: 2413845-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a promising organic semiconductor material, particularly in the development of optoelectronic devices. Its extended π-conjugated system and high thermal stability make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have successfully synthesized this compound using a palladium-catalyzed cross-coupling reaction, achieving high yields and purity, as reported in a 2023 study published in the Journal of Materials Chemistry C.

In addition to its optoelectronic applications, 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- has shown potential in biomedical research. Preliminary in vitro studies suggest that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters.

Further investigations into the pharmacokinetic properties of this compound are currently underway. Early results indicate favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are exploring various formulation strategies, including nanoparticle encapsulation, to enhance its bioavailability and reduce potential off-target effects.

The structural versatility of 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- also allows for the development of derivatives with tailored properties. Recent computational studies have employed density functional theory (DFT) calculations to predict the electronic and optical properties of these derivatives, providing valuable insights for future molecular design. These findings were presented at the 2023 International Conference on Materials for Advanced Technologies.

In conclusion, 2,1,3-Benzothiadiazole, 5,6-bis(9,9-dimethyl-9H-fluoren-2-yl)- (CAS: 2413845-07-3) represents a multifaceted compound with significant potential in both materials science and biomedical applications. Ongoing research continues to uncover new aspects of its properties and applications, making it a compound of considerable interest to the chemical biology and pharmaceutical communities. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies.